2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[2-(3,5-dimethylpyrazol-1-yl)-4-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C22H25N5O2/c1-13-8-14(2)10-17(9-13)23-20(28)12-26-21(29)18-6-5-7-19(18)24-22(26)27-16(4)11-15(3)25-27/h8-11H,5-7,12H2,1-4H3,(H,23,28)
• InChI Key: TXRSTENGBHLGKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C(=O)C3=C(CCC3)N=C2N4C(=CC(=N4)C)C)C
• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.5 g/mol

Description

2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C22H25N5O2 and its molecular weight is 391.475. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)-N-(3,5-dimethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)-N-(3,5-dimethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of pyrazole and pyrimidine derivatives often involves microwave irradiative cyclocondensation, showcasing the compounds' potential in creating new chemical entities with significant biological activities. Such compounds have been evaluated for their insecticidal and antibacterial potential, suggesting a route for the development of new pesticides and antimicrobial agents (Deohate & Palaspagar, 2020). Similarly, the creation of new heterocycles incorporating pyrazole moieties has been explored, with these compounds showing promising antimicrobial activity, indicating potential applications in the development of new antimicrobial agents (Bondock et al., 2008).

Anticancer Research

Novel pyrimidinopyrazole derivatives have been synthesized and demonstrated outstanding in vitro antitumor activity, suggesting the utility of similar compounds in cancer research and potential therapeutic applications (Fahim et al., 2019). This opens avenues for the exploration of the compound in oncological studies.

Neuroinflammatory and PET Imaging Applications

Pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated as ligands for the translocator protein (18 kDa), recognized as an early biomarker of neuroinflammatory processes. These compounds, showing subnanomolar affinity for TSPO, highlight the potential of related compounds in neuroinflammation research and as PET imaging agents to study brain disorders (Damont et al., 2015).